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Compound of Interest

Compound Name: Apiezon N

Cat. No.: B1172494 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the effective use of Apiezon N
grease in sealing and thermal management of vacuum systems. The information is tailored for

professionals in research, scientific, and drug development fields where high-vacuum integrity

and precise temperature control are critical.

Introduction to Apiezon N Grease
Apiezon N is a silicone-free and halogen-free hydrocarbon grease renowned for its exceptional

performance in cryogenic and high-vacuum applications.[1][2] Its unique formulation provides

excellent sealing properties, thermal conductivity at low temperatures, and resistance to the

common issues of "creep" and "carry over" associated with silicone-based greases.[1][2][3]

This makes it an ideal choice for sensitive experiments and processes where contamination

can compromise results.[3][4]

Key Features and Benefits:

Wide Temperature Range: Suitable for use from cryogenic temperatures (-273°C) up to

+30°C.[1][2]

Low Vapor Pressure: Exhibits a very low vapor pressure of 6 x 10⁻¹⁰ Torr at 20°C, making it

ideal for high vacuum applications.[1][2]
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Craze-Free Performance: Specially formulated to resist cracking and crazing at cryogenic

temperatures, ensuring a reliable seal during thermal cycling.[1][2][5]

Excellent Thermal Contact: Improves thermal transfer between surfaces, which is critical for

cooling samples and sensors in cryostats.[3][5][6]

Vibration Damping: A special additive gives the grease a tenacious, rubbery consistency that

helps absorb vibrations, protecting fragile glass-to-glass joints.[1][4][5]

"Gettering" Action: The complex hydrocarbon structure has a powerful "gettering" action,

absorbing greasy and chemical impurities from metal and glass surfaces.[1][2][3][4][7]

Quantitative Data
The physical and thermal properties of Apiezon N grease are summarized in the table below

for easy reference and comparison.
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Property Value Notes

Vapor Pressure 6 x 10⁻¹⁰ Torr at 20°C

Vapor pressure decreases

significantly at lower

temperatures, making it

suitable for high and ultra-high

vacuum at cryogenic levels.[1]

[2][6]

Temperature Range -273°C to +30°C

Ideal for cryogenic

applications. It is not

recommended for use as a

lubricant at cryogenic

temperatures.[1][4][8]

Thermal Conductivity
0.194 W/m°C at 20°C 0.095

W/m°C at -269°C

Provides effective thermal

coupling for samples and

sensors at low temperatures.

[6]

Melting Point 42°C to 52°C

The grease will liquefy above

this temperature but will return

to its normal state upon

cooling.[2]

Specific Gravity 0.911 g/cc at 20°C

Outgassing (ASTM E595) TML: <1% CVCM: <0.1%

Low outgassing characteristics

are crucial for maintaining

vacuum purity and preventing

surface contamination.[6][7]

Radiation Resistance Not Recommended

Unlike Apiezon L and M

greases, Apiezon N is not

recommended for applications

with significant radiation

exposure.[4][6][7]
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This protocol outlines the steps for creating a leak-tight seal on ground glass joints, commonly

found in vacuum manifolds and Schlenk lines.

Materials:

Apiezon N grease

Lint-free cloths

Appropriate solvent (e.g., toluene, xylene, or limonene)[1][9][10]

Glassware with ground glass joints

Procedure:

Surface Preparation: Thoroughly clean the male and female ground glass joints with a

suitable solvent to remove any old grease, chemical residues, and particulates. Dry the

surfaces completely using a lint-free cloth.

Grease Application: Apply a small, even band of Apiezon N grease around the upper part of

the male joint. Avoid applying an excessive amount, as this can lead to contamination of the

internal system.

Assembling the Joint: Insert the male joint into the female joint and rotate them together to

spread the grease evenly, creating a transparent, uniform seal. A properly greased joint will

appear clear, without any striations or bubbles.

Verification: Ensure a continuous band of grease is visible around the joint. If necessary,

gently warm the joint to help distribute the grease more evenly.

Cleanup: Wipe away any excess grease from the exterior of the joint with a lint-free cloth.

This protocol describes the use of Apiezon N grease to ensure good thermal contact for

sensors and samples in cryogenic environments.[3][5][6]

Materials:

Apiezon N grease
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Sensor or sample to be mounted

Mounting surface (e.g., cold finger of a cryostat)

Spatula or clean applicator tool

Lint-free cloths

Solvent for cleaning

Procedure:

Surface Preparation: Clean both the mounting surface and the base of the sensor/sample to

ensure they are free of contaminants.

Grease Application: Apply a thin, uniform layer of Apiezon N grease to the base of the

sensor or sample. The goal is to fill any microscopic voids between the two surfaces to

maximize thermal contact.[2][3][6]

Mounting: Press the sensor or sample firmly onto the mounting surface. A small amount of

grease should be extruded from the edges, indicating good coverage.

Securing: If applicable, secure the sensor or sample in place using clamps or screws. The

grease will help to hold the component in place and provide vibration damping.[1]

Cleanup: Carefully remove any excess grease from around the mounted component.

Proper removal of Apiezon N grease is essential to prevent contamination in subsequent

experiments.

Materials:

Lint-free cloths

Aromatic hydrocarbon solvent (e.g., toluene, xylene) or an environmentally friendly

alternative like limonene.[1][9][10]

Warm soapy water
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Procedure:

Initial Wipe: Use a clean, lint-free cloth to wipe away the bulk of the grease from the

surfaces.[1][9][10]

Solvent Wash: For residual grease, moisten a lint-free cloth with a hydrocarbon solvent and

wipe the surfaces. This will dissolve the remaining grease.[1][9][10] Note that alcohols (e.g.,

ethanol, IPA) and ketones (e.g., acetone) are not effective for removing Apiezon hydrocarbon

greases.[1][9][10]

Final Clean: For a final cleaning step, the surfaces can be washed with warm soapy water

followed by a rinse with deionized water and thorough drying.[1]

Diagrams
The following diagrams illustrate key workflows and relationships relevant to the use of

Apiezon N grease.
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Caption: Workflow for using Apiezon N grease.
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Key Properties

Primary Applications

Apiezon N Grease

Low Vapor Pressure Cryogenic Stability Thermal Conductivity Vibration Damping

High Vacuum Sealing Cryogenic Sealing Thermal Coupling Fragile Glass Joints

Click to download full resolution via product page

Caption: Properties and applications of Apiezon N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://en1.nbchao.com/p/6154/
https://en1.nbchao.com/p/6154/
https://apiezon.com/about-us/latest/faq/q-how-do-you-clean-off-apiezon-hydrocarbon-greases/
https://www.lesker.com/newweb/faqs/question.cfm?id=730
https://www.lesker.com/newweb/faqs/question.cfm?id=730
https://www.benchchem.com/product/b1172494#using-apiezon-n-grease-for-sealing-vacuum-systems
https://www.benchchem.com/product/b1172494#using-apiezon-n-grease-for-sealing-vacuum-systems
https://www.benchchem.com/product/b1172494#using-apiezon-n-grease-for-sealing-vacuum-systems
https://www.benchchem.com/product/b1172494#using-apiezon-n-grease-for-sealing-vacuum-systems
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1172494?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

